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Introduction
Calcium hydroxide nanoparticles (Ca(OH)₂ NPs) have emerged as a promising platform for

various biomedical applications, including drug delivery.[1][2] Their inherent properties, such as

biocompatibility, high pH, and the ability to act as a source of calcium ions, make them

particularly attractive for targeted therapies.[2][3] In oncology, Ca(OH)₂ NPs have been shown

to selectively induce apoptosis in cancer cells through mechanisms involving reactive oxygen

species (ROS) generation and disruption of mitochondrial function.[3][4] Furthermore, their pH-

sensitive nature allows for controlled drug release in the acidic tumor microenvironment.[5] In

the field of endodontics, Ca(OH)₂ NPs demonstrate enhanced antimicrobial activity and deeper

penetration into dentinal tubules compared to their micro-sized counterparts.[6][7]

These application notes provide a comprehensive overview of the synthesis, characterization,

and application of Ca(OH)₂ NPs in drug delivery systems. Detailed protocols for synthesis, drug
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loading, and in vitro release assays are presented to facilitate their adoption in research and

development settings.

Data Presentation
The following tables summarize the key physicochemical properties and drug release

characteristics of various Ca(OH)₂ NP formulations described in the literature.

Table 1: Physicochemical Characterization of Calcium Hydroxide Nanoparticles

Formulation
Synthesis
Method

Average
Size (nm)

Polydispers
ity Index
(PDI)

Zeta
Potential
(mV)

Reference

Ca(OH)₂ NPs
Wet Chemical

Precipitation
~100 - - [8]

Ca(OH)₂-

loaded PLGA

NPs

Solvent

Displacement
< 200 < 0.2

Highly

Negative
[6][7]

CUR–

Ca(OH)₂-

OA/PL NP

-
Adequate

nano-size
- Negative [1]

Ca(OH)₂ NPs
Green

Synthesis

Amorphous

rod-shaped
- - [9]

Table 2: Drug Loading and Release Characteristics of Calcium Hydroxide Nanoparticles
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Formulation Drug
Loading
Efficiency
(%)

Release
Profile

Release
Conditions

Reference

Ca(OH)₂-

loaded PLGA

NPs

Calcium

Hydroxide
Suitable

Prolonged,

steady

release up to

48h

- [6]

Ca(OH)₂-

NPs-gel

Calcium

Hydroxide
High Prolonged

Aqueous

media
[7]

CUR–

Ca(OH)₂-

OA/PL NP

Curcumin -

Lipase/pH

dual

responsive

- [1]

Ca(OH)₂ +

PLGA

Calcium

Hydroxide
-

Sustained

release

(78.14% ±

2.09% at 7

days)

Phosphate-

buffered

saline at

37°C

[10]

DOX@MgAl-

LDH (similar

layered

double

hydroxide)

Doxorubicin -
pH-

responsive

Acidic tumor

microenviron

ment

[11]

Experimental Protocols
Protocol 1: Synthesis of Calcium Hydroxide
Nanoparticles via Wet Chemical Precipitation
This protocol is based on the simple hydrolysis technique.[8]

Materials:

Calcium chloride dihydrate (CaCl₂·2H₂O)
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Sodium hydroxide (NaOH)

Deionized water

Ethanol

Magnetic stirrer with heating plate

Centrifuge

Vacuum oven

Procedure:

Prepare a 0.5 M aqueous solution of CaCl₂·2H₂O.

Prepare a 1.0 M aqueous solution of NaOH.

Heat the CaCl₂ solution to 90°C under vigorous stirring.

Add the NaOH solution dropwise to the heated CaCl₂ solution at a constant rate (e.g., 1

ml/min).

Continue stirring the mixture for 10 minutes at 90°C.

Allow the resulting gel to remain in a static state for 5 minutes to ensure uniform particle

formation.

Collect the precipitate by centrifugation at 8000 rpm for 15 minutes.

Wash the precipitate three times with deionized water and then with ethanol to remove any

unreacted precursors.

Dry the final product in a vacuum oven at 60-70°C for 24 hours.

Protocol 2: Preparation of PLGA-Coated Calcium
Hydroxide Nanoparticles
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This protocol utilizes the solvent displacement method for encapsulating Ca(OH)₂ within a

biodegradable polymer.[6][12]

Materials:

Calcium hydroxide (Ca(OH)₂)

Poly(lactic-co-glycolic acid) (PLGA)

Dimethyl sulfoxide (DMSO)

Acetone

Poloxamer 188

Aqueous buffer (pH 12)

Magnetic stirrer

Rotary evaporator

Procedure:

Organic Phase Preparation: a. Dissolve a specific amount of Ca(OH)₂ (e.g., 1.7 mg/mL final

concentration) in DMSO. b. Dissolve a specific amount of PLGA (e.g., 11.5 mg/mL final

concentration) in acetone. c. Mix the Ca(OH)₂/DMSO solution with the PLGA/acetone

solution to form the organic phase.

Aqueous Phase Preparation: a. Prepare an aqueous solution of Poloxamer 188 (e.g., 1%

w/v). b. Adjust the pH of the aqueous phase to 12 using a suitable buffer.

Nanoparticle Formation: a. Add the organic phase dropwise into the aqueous phase under

continuous magnetic stirring. b. Allow the mixture to stir for a specified period to facilitate the

formation of nanoparticles.

Solvent Removal and Purification: a. Remove the organic solvents (DMSO and acetone)

using a rotary evaporator under reduced pressure. b. The resulting nanoparticle suspension

can be further purified by centrifugation and washing.
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Lyophilization (Optional): a. For long-term storage, the nanoparticle suspension can be

lyophilized to obtain a dry powder.

Protocol 3: Doxorubicin Loading onto Calcium
Hydroxide Nanoparticles
This protocol describes a general method for loading a model anticancer drug, doxorubicin

(DOX), onto nanoparticles.

Materials:

Synthesized Calcium Hydroxide Nanoparticles (or PLGA-coated NPs)

Doxorubicin hydrochloride (DOX)

Phosphate-buffered saline (PBS, pH 7.4)

Magnetic stirrer or shaker

Centrifuge

UV-Vis spectrophotometer

Procedure:

Disperse a known amount of Ca(OH)₂ NPs in an aqueous solution (e.g., PBS).

Prepare a stock solution of DOX in the same buffer.

Add the DOX solution to the nanoparticle suspension at a predetermined drug-to-

nanoparticle ratio.

Incubate the mixture under continuous stirring at room temperature for 24 hours in the dark

to allow for drug loading.

Separate the DOX-loaded nanoparticles from the solution by centrifugation (e.g., 12,000 rpm

for 30 minutes).
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Collect the supernatant and measure the concentration of unloaded DOX using a UV-Vis

spectrophotometer at the characteristic wavelength of DOX (around 480 nm).

Calculate the drug loading efficiency (DLE) and drug loading content (DLC) using the

following formulas:

DLE (%) = (Total amount of DOX - Amount of free DOX) / Total amount of DOX * 100

DLC (%) = (Total amount of DOX - Amount of free DOX) / Weight of nanoparticles * 100

Protocol 4: In Vitro Drug Release Assay
This protocol outlines the dialysis bag method for studying the in vitro release of a drug from

Ca(OH)₂ NPs.[10][13]

Materials:

Drug-loaded Ca(OH)₂ NPs

Dialysis membrane tubing (with an appropriate molecular weight cut-off)

Release medium (e.g., PBS at pH 7.4 and a more acidic pH like 5.5 to simulate the tumor

microenvironment)

Magnetic stirrer with heating plate or shaking incubator

UV-Vis spectrophotometer

Procedure:

Disperse a known amount of drug-loaded nanoparticles in a specific volume of the release

medium.

Transfer the dispersion into a dialysis bag and securely seal both ends.

Place the dialysis bag into a larger vessel containing a known volume of the release

medium.

Maintain the setup at 37°C under continuous stirring.
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At predetermined time intervals (e.g., 0.5, 1, 2, 4, 8, 12, 24, 48 hours), withdraw a small

aliquot of the release medium from the outer vessel.

Replenish the vessel with an equal volume of fresh release medium to maintain sink

conditions.

Quantify the amount of released drug in the collected samples using a UV-Vis

spectrophotometer.

Calculate the cumulative percentage of drug release at each time point.

Mandatory Visualization
Diagrams

Synthesis of Ca(OH)2 NPs

CaCl2 Solution

Mixing at 90°C

NaOH Solution

Ca(OH)2 Precipitate Washing & Centrifugation Drying Ca(OH)2 NPs

Click to download full resolution via product page

Caption: Workflow for the synthesis of Calcium Hydroxide Nanoparticles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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